2-Amino-3-bromopyrazine-5-carboxylic acid

Specification

• CAS No.: 887352-34-3
• Molecular Formula: C5H4BrN3O2
• Molecular Weight: 218.01 g/mol
• IUPAC Name: 5-amino-6-bromopyrazine-2-carboxylic acid
• Standard InChI: InChI=1S/C5H4BrN3O2/c6-3-4(7)8-1-2(9-3)5(10)11/h1H,(H2,7,8)(H,10,11)
• Standard InChI Key: ZWJHDIXBWPBYGD-UHFFFAOYSA-N
• SMILES: C1=C(N=C(C(=N1)N)Br)C(=O)O
• Canonical SMILES: C1=C(N=C(C(=N1)N)Br)C(=O)O

Introduction

2-Amino-3-bromopyrazine-5-carboxylic acid (CAS 887352-34-3) is a heterocyclic organic compound with applications in pharmaceutical and chemical synthesis. This brominated pyrazine derivative features amino and carboxylic acid functional groups, making it a versatile intermediate in medicinal chemistry. Below is a detailed analysis of its properties, identification, and applications.

Physical and Chemical Properties

Key physicochemical data are summarized below:

Property	Value
Melting Point	>250°C (decomposes)
Boiling Point	429.4±45.0 °C (predicted)
Density	2.039±0.06 g/cm³ (predicted)
Solubility	Soluble in hot DMSO and methanol
pKa	3.18±0.10 (predicted)
Appearance	Pale yellow to white solid

The compound is hygroscopic and requires storage in a dark, inert atmosphere at 2–8°C. Its solubility profile suggests utility in polar solvents under heated conditions.

Structural and Spectral Characteristics

The molecule consists of a pyrazine ring substituted with:

• An amino group (-NH₂) at position 5

• A bromine atom at position 6

• A carboxylic acid (-COOH) at position 2

Predicted logP values indicate moderate hydrophobicity, consistent with its pharmaceutical intermediate applications. The low pKa (3.18) reflects the carboxylic acid's ionization tendency in aqueous solutions.

Applications in Pharmaceutical Chemistry

2-Amino-3-bromopyrazine-5-carboxylic acid serves as:

• A building block for nucleoside analogs

• A precursor in heterocyclic compound synthesis

• An intermediate in kinase inhibitor development

Suppliers highlight its use in custom synthesis for drug discovery, with scale-up capabilities from 1 kg to commercial quantities. The bromine atom provides a reactive site for cross-coupling reactions, while the carboxylic acid enables conjugation or salt formation.